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Compound of Interest

Compound Name: Rotundifolone

CAS No.: 3564-96-3

Cat. No.: B1678437

Get Quote

This document provides essential safety and logistical information for the proper disposal of

rotundifolone in a laboratory setting. The procedures outlined below are designed to ensure

the safety of personnel and compliance with general hazardous waste regulations.

Researchers, scientists, and drug development professionals should adhere to these

guidelines to minimize risks and environmental impact.

Disclaimer: Specific disposal instructions for rotundifolone are not readily available in public

safety data sheets. The following guidance is based on general best practices for laboratory

chemical waste disposal and information available for similar compounds. It is imperative to

consult your institution's Environmental Health & Safety (EHS) department for site-specific

protocols and to review the most current Safety Data Sheet (SDS) available from your supplier.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE). All handling of rotundifolone waste should be conducted in a

well-ventilated area or a chemical fume hood.

Gloves: Nitrile or other chemical-resistant gloves are required.
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Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[1]

Lab Coat: A standard laboratory coat should be worn to protect from splashes.

Respiratory Protection: If handling rotundifolone as a powder or creating aerosols, a dust

mask or respirator may be necessary.[1]

Avoid all personal contact with rotundifolone, including inhalation of dust or vapors and

contact with skin and eyes.[1] In case of accidental exposure, follow these first aid measures:

Skin Contact: Immediately wash the affected area with soap and plenty of water and remove

contaminated clothing.[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[1]

Ingestion: Rinse mouth with water and seek immediate medical attention.[1]

Hazard Assessment and Data Presentation
While comprehensive toxicity data for rotundifolone is limited, it should be handled as a

potentially hazardous substance. The SDS for rotundifolone indicates a lack of specific data

on acute and chronic toxicity, including carcinogenicity and mutagenicity.[1] However, related

compounds like Rotenone are known to be toxic if swallowed and very toxic to aquatic life with

long-lasting effects.[2][3] Therefore, it is crucial to prevent rotundifolone from entering drains

or the environment.[1][4]

Quantitative Data for Rotundifolone:
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Property Value Source

Molecular Formula C₁₀H₁₄O₂ [5][6]

Molecular Weight 166.22 g/mol [5]

Appearance Colorless solid [5]

Melting Point 27.5 °C [6]

Boiling Point 255.3 °C at 760 mmHg [6]

Flash Point 107.3 °C [6]

Solubility Soluble in water and ethanol [5]

Step-by-Step Disposal Procedures
Rotundifolone waste must be disposed of as hazardous chemical waste. Do not flush it down

the drain or dispose of it with regular trash.[4][7]

Experimental Protocol: Waste Segregation and Collection

Identify Waste Type: Determine the type of rotundifolone waste:

Unused/Expired Pure Compound: Keep in its original, sealed container if possible.

Contaminated Labware: Includes items like gloves, pipette tips, and paper towels that are

grossly contaminated.

Solutions: Liquid waste containing rotundifolone dissolved in solvents.

Select Appropriate Waste Container:

Use a chemically resistant, sealable container (e.g., a high-density polyethylene bottle or

drum) designated for hazardous waste.

Ensure the container is compatible with all components of the waste, especially if it's a

solution.
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Do not mix rotundifolone waste with other incompatible waste streams.[7]

Waste Collection:

Solids: Carefully transfer pure rotundifolone or grossly contaminated solid labware into

the designated waste container. Avoid creating dust.[1]

Liquids: Pour solutions containing rotundifolone into the designated liquid waste

container using a funnel.

Sharps: Any contaminated sharps (needles, scalpels) must be placed in a designated

sharps container first.

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste."

List all chemical constituents by their full name, including rotundifolone and any solvents.

Indicate the approximate concentration or percentage of each component.

Keep the container sealed when not actively adding waste.

Storage and Disposal:

Store the sealed waste container in a designated satellite accumulation area.

Arrange for pickup and disposal through your institution's EHS department according to

their schedule and procedures.[7]
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Preparation

Waste Collection & Segregation

Finalization & Disposal

Start Disposal Process

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Rotundifolone Waste
(Solid, Liquid, Contaminated Labware)

Select Appropriate &
Compatible Waste Container

Transfer Waste to Container
(Avoid Dust/Splashes)

Label Container Clearly:
'Hazardous Waste' & Contents

Seal Container Securely

Store in Designated Satellite
Accumulation Area

Arrange for Pickup via
Institutional EHS Department
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Waste Characterization Containerization

Action

Disposal Decision Point What is the waste form?
Solid

(Pure compound, contaminated items)

Liquid
(Solutions in solvent)

Sealable container for
SOLID chemical waste

Sealable container for
LIQUID chemical waste

Label with all constituents Store and contact EHS for disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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